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This guide provides an in-depth analysis of the hierarchical system at the core of Modumate, a

3D building design platform. The system is structured to mirror the construction process,

progressing from a high-level abstract layout to detailed, part-specific information. This

assembly-based methodology allows for the automation of documentation tasks such as bills of

materials, drawing sets, and renderings.[1]

Design Workflow Methodology
The Modumate design process is predicated on a sequential, four-layer hierarchy. Each layer

builds upon the data and geometry of the preceding one, creating a structured workflow that

adds increasing levels of detail at each step.[2] Adhering to this sequence is critical for

maintaining model integrity. The prescribed workflow is as follows:

Massing Graph Creation: The process begins with the creation of a 'massing graph'. This

foundational step establishes the primary volumetric and spatial relationships of the building.

It functions as a connectivity diagram where every plane, edge, and vertex will represent a

future construction assembly or the detail that connects them.[1][3] This initial model is

geometrically simple but information-rich, serving as the scaffold for all subsequent layers.[2]

Separator Assembly Hosting: Once the massing graph is complete, 'Separator Assemblies'

are hosted onto its planes and edges. These are the primary architectural elements that

divide space, such as walls, floors, roofs, doors, and windows.[4] These assemblies are not

monolithic entities but are defined as a composite of layers and parts within Modumate's

BIM Designer.[4]
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Surface Graph Definition: With separators in place, 'Surface Graphs' are drawn upon their

surfaces. These graphs act as secondary layout tools, subdividing the faces of separator

assemblies to define regions for specific finishes, trims, or other attachments.[2] For

example, a surface graph can delineate the area for a tile backsplash on a kitchen wall or

define a wainscot height.

Attachment Assembly Placement: The final step involves placing 'Attachment Assemblies'

onto the regions defined by the surface graphs.[5] This is the most granular layer of detail,

encompassing finishes (e.g., paint), trim, cabinetry, and Furniture, Fixtures, and Equipment

(FF&E).[1][2]

Core Hierarchy Components
The Modumate system is built on a "kit of parts" philosophy, where complex assemblies are

composed of simpler, quantifiable parts.[6] This granular approach is managed through a

nested data structure where every object is a "preset"—a savable recipe of properties and

references to other presets.[4]
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Hierarchical
Layer

Purpose Contains Hosted On Examples

Massing Graph

Foundational

connectivity

diagram of the

building's spaces

and assembly

locations.[3]

Planes, Edges,

Vertices

representing

future assembly

locations.[2]

Project Origin

Abstract planes

for walls, floors,

and roofs; edges

for corners and

joints.[1]

Separator

Assemblies

Physical

construction

assemblies that

divide spaces.[1]

A tree of presets:

Layers, Modules,

and Parts (e.g.,

studs, panels).[4]

[6]

Massing Graph

2x6 Exterior

Wood Stud Wall,

Concrete Slab

Floor, Casement

Window.[4]

Surface Graphs

Subdivides

surfaces of

Separator

Assemblies for

detailed

attachments.[2]

2D Regions,

Edges, and

Vertices.[2]

Separator

Assemblies

A rectangular

region for kitchen

cabinets, a

horizontal line

defining a

change in paint

color.[2]

Attachment

Assemblies

Final layer of

detail including

finishes and

equipment.[1][5]

Finishes, Trim,

Cabinets,

Furniture,

Fixtures, and

Equipment

(FF&E).[5]

Surface Graphs

Gypsum Board

Finish,

Baseboard Trim,

Kitchen

Countertop,

Office Desk.[2]

Logical Relationships and Data Flow
The relationships between these hierarchical layers are strictly parent-child. The geometry and

data flow in one direction, from the abstract to the concrete. This ensures that high-level

changes to the massing graph will propagate logically to the detailed assemblies they host,

maintaining design intent throughout modifications.
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Modumate Design Hierarchy Assembly Composition

1. Massing Graph
(Connectivity Diagram of Spaces)

2. Separator Assemblies
(Walls, Floors, Roofs)

hosts

3. Surface Graphs
(Regions for Finishes)

hosts

Layers

is composed of

4. Attachment Assemblies
(Finishes, Trim, FF&E)

hosts

Modules Parts
(e.g., Studs, Boards)

Click to download full resolution via product page

Logical flow of Modumate's four-layer design hierarchy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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